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Compound of Interest

Compound Name: Sodium o-cresolate

Cat. No.: B1260490 Get Quote

Sodium o-Cresolate: A Technical Guide for
Researchers
An In-depth Guide on the Material Safety Data Sheet (MSDS) and Safety Precautions for

Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium o-cresolate (sodium 2-methylphenolate) is an organic sodium salt of o-cresol. It is

utilized as a chemical intermediate in the synthesis of a variety of compounds, including

pharmaceuticals and dyes, and also finds application as a disinfectant and in industrial

cleaning formulations.[1][2] Due to its caustic nature and the toxicological profile of its parent

compound, o-cresol, a thorough understanding of its properties and strict adherence to safety

protocols are imperative for researchers in laboratory settings. This guide provides a

comprehensive overview of the material safety data, handling procedures, and emergency

protocols for sodium o-cresolate to ensure a safe research environment.

Physical and Chemical Properties
Sodium o-cresolate is typically encountered as an amber-colored liquid with a strong,

characteristic phenolic odor.[2] Its aqueous solutions are caustic.[2] The crystals or liquid may

darken upon exposure to air and light.[2]
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Property Value Reference(s)

Chemical Formula C₇H₇NaO [3]

Molecular Weight 130.12 g/mol [2][3]

Appearance Amber liquid [2]

Odor Strong, phenolic [2]

Melting Point 30°C [4]

Boiling Point 516.7°C at 760 mmHg [4]

Flash Point 218.5°C [4]

Density 1.03 g/cm³ [4]

Solubility
Very soluble in water; aqueous

solution is caustic.
[2][5]

Stability

Stable under recommended

storage conditions. Crystals or

liquid darken with exposure to

air and light. Decomposed by

carbon dioxide in the air.

[2][6]

Toxicological Data
Quantitative toxicological data for sodium o-cresolate is limited. Therefore, the data for its

parent compound, o-cresol, is presented here as a primary reference for assessing its toxicity.

O-cresol is classified as toxic and corrosive.[6][7]

Acute Toxicity Data for o-Cresol:
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Route of Exposure Species Value (LD50/LC50) Reference(s)

Oral Rat 121 mg/kg [6][8][9]

Mouse 344 mg/kg [8][9][10]

Dermal Rabbit 890 mg/kg [6][8][9]

Rat 620 mg/kg [8][9][10]

Inhalation Mouse
LC50 = 179 mg/m³ for

2 hours (mist)
[8][9][10]

Rat
LC50 > 1220 mg/m³

for 1 hour
[10][11]

Summary of Health Effects: Sodium cresylate is considered toxic by all routes of exposure

(inhalation, ingestion, and dermal absorption).[2] Exposure can lead to a range of effects from

nausea and contact burns to severe outcomes such as ventricular arrhythmias, pulmonary

edema, seizures, coma, and potentially death from cardio-pulmonary failure.[2]

Hazard Identification and Safety Precautions
Hazard Statements:

Toxic if swallowed or in contact with skin.[6]

Causes severe skin burns and eye damage.[6]

May cause respiratory irritation.[12]

Toxic to aquatic life with long-lasting effects.[6]

Precautionary Statements:

Wear protective gloves, protective clothing, eye protection, and face protection.[6]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[13]

Wash skin thoroughly after handling.[6]
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Do not eat, drink, or smoke when using this product.[13]

Use only outdoors or in a well-ventilated area.[13]

Avoid release to the environment.[6]

Experimental Protocols and Handling
General Handling Workflow
All work with sodium o-cresolate should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[13][14] A safety shower and eyewash station must be

readily accessible.[13][14][15]
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Preparation

Handling

Post-Experiment

Don Personal Protective Equipment (PPE)

Verify fume hood functionality

Assemble all necessary equipment and reagents

Dispense sodium o-cresolate within the fume hood

Keep container tightly closed when not in use

Perform experimental procedures

Decontaminate work surfaces

Segregate and label all waste

Remove and properly dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Figure 1. General laboratory workflow for handling sodium o-cresolate.
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Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves (e.g., neoprene, nitrile) are mandatory.[16][17] Always

inspect gloves for integrity before use and use proper removal technique to avoid skin

contact.[17]

Eye Protection: Chemical safety goggles and a face shield should be worn.[6][13]

Body Protection: A lab coat is required. For tasks with a high splash potential, a rubber or

neoprene apron is recommended.[14]

Respiratory Protection: If working outside of a fume hood or if aerosols may be generated, a

NIOSH-approved respirator is necessary.[10]

Storage
Store sodium o-cresolate in a cool, dark, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and acids.[2] The container should be kept tightly

closed.[14]

Reactivity
Incompatible Materials: Strong oxidizing agents and acids.[7][10]

Hazardous Decomposition Products: When heated to decomposition, it emits toxic vapors of

sodium oxide.[2]

Hazardous Reactions: Vigorous reactions can occur with oxidizing materials.[1]

Emergency Procedures
Spill Cleanup
For minor spills (up to 1 gallon), only trained personnel should perform the cleanup.[16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://ehs.stonybrook.edu/_pdfs/caustic_spill_x-c_procedures.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium_hydroxide.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium_hydroxide.pdf
https://www.cdhfinechemical.com/images/product/msds/19_454117043_o-Cresol-CASNO-95-48-7-MSDS.pdf
https://www.nwsci.com/content/customer/docs/skudocs/LCH/SDS_LCH_LC24770.PDF
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Phenol.pdf
https://pim-resources.coleparmer.com/sds/95810.pdf
https://www.benchchem.com/product/b1260490?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4549-72-8
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Phenol.pdf
https://wap.guidechem.com/encyclopedia/sodium-m-cresolate-dic368812.html
https://pim-resources.coleparmer.com/sds/95810.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4549-72-8
https://www.vulcanchem.com/product/vc1932747
https://ehs.stonybrook.edu/_pdfs/caustic_spill_x-c_procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Response

Containment & Neutralization

Cleanup & Disposal

Alert personnel in the immediate area

Evacuate non-essential personnel

Don appropriate PPE

Contain the spill with an inert absorbent (e.g., vermiculite, sand)

Neutralize with a caustic neutralizer (e.g., Spill-X-C)

Mix neutralizer into the spill from the perimeter inwards

Collect absorbed and neutralized material into a hazardous waste container

Label the waste container appropriately

Decontaminate the spill area with soap and water

Contact Environmental Health & Safety (EHS) for waste pickup

Click to download full resolution via product page

Figure 2. Spill cleanup workflow for sodium o-cresolate.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[15][18]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[10][15]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[13]

[15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6][10]

Waste Disposal
All sodium o-cresolate waste, including contaminated materials, must be treated as

hazardous waste.[19]
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Segregate sodium o-cresolate waste from other waste streams

Collect waste in a dedicated, compatible, and sealed hazardous waste container

Clearly label the container with 'Hazardous Waste' and the chemical name

Store the waste container in a designated, secure, and well-ventilated area

Arrange for waste pickup through your institution's Environmental Health & Safety (EHS) department

Waste will be disposed of by a licensed hazardous material disposal company, likely via incineration

Click to download full resolution via product page

Figure 3. Waste disposal workflow for sodium o-cresolate.

Under no circumstances should sodium o-cresolate or its containers be disposed of in regular

trash or poured down the drain.[20]

Applications in Research and Development
Sodium o-cresolate serves as a key intermediate in organic synthesis. One notable

application is in the preparation of sodium o-methylphenoxyacetate, a precursor in the

synthesis of certain herbicides.[1] This process involves the reaction of sodium o-cresolate
with sodium chloroacetate.[1] Its nucleophilic and basic properties make it a versatile reagent
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for introducing the o-cresoxy moiety into molecules, which can be a strategic step in the

development of new pharmaceutical compounds and other specialty chemicals.[1]

Conclusion
Sodium o-cresolate is a valuable chemical intermediate with significant hazards that demand

rigorous safety protocols. Researchers, scientists, and drug development professionals must

be fully aware of its physical, chemical, and toxicological properties to ensure safe handling

and disposal. By adhering to the guidelines outlined in this technical guide, laboratories can

mitigate the risks associated with the use of sodium o-cresolate and maintain a secure

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.lsuhsc.edu/admin/pfm/ehs/docs/Phenol.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.stonybrook.edu/_pdfs/caustic_spill_x-c_procedures.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium_hydroxide.pdf
https://www.labproservices.com/pdf/LC247702-MSDS.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_o_Cresol_d7_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1260490#sodium-o-cresolate-msds-and-safety-precautions-for-researchers
https://www.benchchem.com/product/b1260490#sodium-o-cresolate-msds-and-safety-precautions-for-researchers
https://www.benchchem.com/product/b1260490#sodium-o-cresolate-msds-and-safety-precautions-for-researchers
https://www.benchchem.com/product/b1260490#sodium-o-cresolate-msds-and-safety-precautions-for-researchers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1260490?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

